![molecular formula C12H17Cl2F3N2O B6275556 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride CAS No. 2763755-16-2](/img/no-structure.png)
1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride
Overview
Description
1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride, also known as 1-TPM, is a synthetic compound that has been studied for its potential applications in scientific research. The compound has a wide range of applications, from biochemical and physiological effects to laboratory experiments.
Scientific Research Applications
1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride has been studied for its potential application in scientific research, particularly in the fields of biochemistry and physiology. The compound has been used to study the effects of various drugs on the central nervous system, as well as to study the effects of various compounds on the cardiovascular system. In addition, 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride has been studied for its potential use in laboratory experiments, such as in the study of enzyme kinetics.
Mechanism of Action
1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride is believed to act by inhibiting the enzyme monoamine oxidase, which is responsible for the degradation of neurotransmitters in the brain. By inhibiting this enzyme, 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride can increase the levels of neurotransmitters, such as serotonin and dopamine, in the brain. This can have a variety of effects, including increased alertness, improved mood, and increased focus.
Biochemical and Physiological Effects
1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride has been studied for its potential effects on various biochemical and physiological processes. Studies have shown that 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride can increase the levels of neurotransmitters in the brain, which can have a variety of effects, including increased alertness, improved mood, and increased focus. In addition, 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride has been studied for its potential effects on the cardiovascular system, including increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride has several advantages for use in laboratory experiments. The compound is relatively inexpensive and easy to synthesize, and it has a wide range of applications in biochemical and physiological studies. However, 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride also has some limitations. For example, the compound can be toxic in high doses, and it can interact with other drugs, which can affect the results of experiments.
Future Directions
1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride has several potential future directions for scientific research. For example, further research could be done to study the compound’s effects on the cardiovascular system, as well as its potential applications in the treatment of various neurological disorders. In addition, further research could be done to explore the compound’s potential interactions with other drugs, as well as its potential use in laboratory experiments. Finally, further research could be done to explore the compound’s potential applications in the development of new drugs.
Synthesis Methods
1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride is synthesized through a two-step process. The first step involves the reaction of 4-trifluoromethoxy-benzaldehyde with pyrrolidine in the presence of a base, such as sodium hydroxide, to form the intermediate 1-(4-trifluoromethoxy-phenyl)-pyrrolidine. The second step is the reaction of the intermediate with methylamine hydrochloride in the presence of a base, such as potassium carbonate, to form the desired product, 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride' involves the reaction of 4-(trifluoromethoxy)benzaldehyde with pyrrolidine to form 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanol, which is then converted to the final product by reaction with formaldehyde and hydrochloric acid.", "Starting Materials": ["4-(trifluoromethoxy)benzaldehyde", "pyrrolidine", "formaldehyde", "hydrochloric acid"], "Reaction": ["Step 1: 4-(trifluoromethoxy)benzaldehyde is reacted with pyrrolidine in the presence of a suitable solvent and a catalyst to form 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanol.", "Step 2: 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanol is reacted with formaldehyde and hydrochloric acid in the presence of a suitable solvent to form the final product, 1-{1-[4-(trifluoromethoxy)phenyl]pyrrolidin-3-yl}methanamine dihydrochloride."] } | |
CAS RN |
2763755-16-2 |
Molecular Formula |
C12H17Cl2F3N2O |
Molecular Weight |
333.2 |
Purity |
95 |
Origin of Product |
United States |
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